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Compound of Interest

Compound Name: 4-Methyldecane

Cat. No.: B1670055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyldecane is a branched-chain alkane, a class of saturated hydrocarbons. Its chemical

structure and properties are of interest in various fields, including organic chemistry, materials

science, and potentially as a reference compound in drug development and metabolic studies.

This technical guide provides a comprehensive overview of the known physical characteristics

of 4-Methyldecane, supported by experimental data and methodologies.

Core Physical and Chemical Properties
4-Methyldecane is a colorless liquid with a chemical formula of C₁₁H₂₄.[1][2] It is classified as

a hydrocarbon and is generally insoluble in water but soluble in many organic solvents.[1][3]

Table 1: Quantitative Physical Data for 4-Methyldecane
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Property Value Source(s)

Molecular Formula C₁₁H₂₄ [1][2][4][5][6]

Molecular Weight 156.31 g/mol [1][2][4][7]

CAS Number 2847-72-5 [1][2][5][8]

Boiling Point
187.00 to 187.9 °C at 760

mmHg
[3][8][9]

Melting Point -92 °C [3][9]

Density (at 20°C) 0.7385 g/cm³ [3][9]

Refractive Index (at 20°C) 1.4155 [3][9]

Flash Point 49.40 °C (estimated) [8]

Vapor Pressure
0.869000 mmHg at 25.00 °C

(estimated)
[8]

logP (o/w) 6.156 (estimated) [8]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 4-
Methyldecane are not readily available in the public domain. However, standard

methodologies for determining the key physical constants of liquid alkanes are well-

established.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common laboratory method for determining the boiling

point of a compound like 4-Methyldecane is distillation.

Apparatus:

Distillation flask

Condenser
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Receiving flask

Thermometer

Heating mantle or oil bath

Procedure:

A sample of 4-Methyldecane is placed in the distillation flask along with boiling chips to

ensure smooth boiling.

The apparatus is assembled, with the thermometer bulb positioned at the level of the side

arm leading to the condenser to accurately measure the temperature of the vapor.

The flask is gently heated.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is observed in the condenser. This temperature, at a constant atmospheric

pressure, is the boiling point.

Corrections for atmospheric pressure may be necessary if it deviates significantly from 760

mmHg.

Determination of Density
The density of a liquid is its mass per unit volume. The density of 4-Methyldecane can be

accurately determined using a pycnometer or a graduated cylinder and balance.[10][11][12][13]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath (for temperature control)

Graduated cylinder (for a less precise measurement)
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Procedure (using a pycnometer):

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with distilled water of a known temperature and weighed again to

determine the mass of the water. This allows for the calibration of the pycnometer's volume,

as the density of water at various temperatures is well-known.

The pycnometer is then emptied, dried, and filled with 4-Methyldecane at the same

temperature.

The pycnometer filled with 4-Methyldecane is weighed.

The density of 4-Methyldecane is calculated by dividing the mass of the 4-Methyldecane by

the volume of the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. For liquids like 4-Methyldecane, this is typically measured

using a refractometer.[14][15][16][17][18]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The temperature of the refractometer's prisms is controlled using the circulating water bath,

typically set to 20°C.

A few drops of 4-Methyldecane are placed on the surface of the prism.
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The prism is closed, and the user looks through the eyepiece.

The controls are adjusted until the dividing line between the light and dark fields is sharp and

centered in the crosshairs.

The refractive index is then read directly from the instrument's scale.

Logical Relationships of Physical Properties
The physical properties of an alkane like 4-Methyldecane are interconnected and are

fundamentally derived from its molecular structure. The following diagram illustrates this

hierarchical relationship.

Logical Hierarchy of 4-Methyldecane's Physical Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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